Cas no 1037670-19-1 (4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine
• CAS No: 1037670-19-1
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1097135
• PubChem ID: 75422273
• Update Time: 2025-10-30

4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-1H-Benzimidazol-2-amine
• 4-chloro-1-methyl-1H-1,3-benzodiazol-2-amine
• Z1262684918
• 4-chloro-1-methylbenzimidazol-2-amine
• 4-Chloro-1-methyl-1H-benzo[d]imidazol-2-amine
• DB-153659
• SCHEMBL20298081
• 1037670-19-1
• AKOS024016463
• EN300-138288
• 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine

• Inchi： 1S/C8H8ClN3/c1-12-6-4-2-3-5(9)7(6)11-8(12)10/h2-4H,1H3,(H2,10,11)
• InChI Key： MCSSWSFNMXAEJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N)N2C

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine

4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine (CAS No. 1037670-19-1): A Comprehensive Overview

4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine, identified by its CAS number 1037670-19-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound belongs to the benzodiazole class, which is well-documented for its role in various pharmacological activities. The presence of a chloro substituent and a methyl group at specific positions on the benzodiazole ring enhances its chemical reactivity and biological significance.

The structural framework of 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine consists of a benzene ring fused with a diazepine core, modified by chloro and methyl groups. This configuration imparts unique electronic and steric properties, making it a versatile scaffold for drug design. The chloro group at the 4-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the methyl group at the 1-position influences the overall pharmacokinetic profile of the molecule.

In recent years, there has been growing interest in benzodiazole derivatives due to their potential therapeutic applications. Studies have highlighted the role of such compounds in modulating central nervous system (CNS) activity. Specifically, 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine has been investigated for its potential as an intermediate in the synthesis of CNS-active agents. Researchers have explored its derivatives to develop novel anxiolytics, sedatives, and anticonvulsants.

The pharmacological activity of 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine is attributed to its ability to interact with various neurotransmitter systems. Preliminary studies suggest that it may exert effects on GABAergic pathways, which are crucial for regulating anxiety and stress responses. Additionally, its structural similarity to known benzodiazepines suggests potential interactions with benzodiazepine receptors, although further research is needed to elucidate these mechanisms.

One of the most compelling aspects of 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine is its synthetic utility. The presence of reactive sites allows for modifications that can tailor its biological activity. For instance, functionalization at the 2-amino position can introduce different pharmacophores, enhancing binding affinity or selectivity for specific targets. This flexibility makes it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

The chemical synthesis of 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine involves multi-step reactions that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the benzodiazole core, followed by functional group transformations such as chlorination and methylation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

In academic research, 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-amine has been used as a reference compound in biochemical assays. Its well-characterized structure allows researchers to compare the effects of various derivatives on biological targets. This has been particularly useful in understanding structure/activity relationships (SAR) within the benzodiazole class. Such studies provide insights into optimizing drug candidates for better efficacy and reduced side effects.

The safety profile of 4-Chloro-1-methyl-1H-1,3-benzodiazol-2-am ine is another critical area of investigation. While preliminary studies suggest it may exhibit low toxicity at therapeutic doses, comprehensive toxicological assessments are essential before considering clinical applications. Researchers are focusing on evaluating its metabolic stability and potential interactions with cytochrome P450 enzymes to ensure safe usage.

The future directions for research on 4-Chloro - - - -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - - - 5 include exploring its role in treating neurological disorders beyond anxiety and convulsions. There is growing evidence suggesting that benzodiazole derivatives may have neuroprotective properties against neurodegenerative diseases such as Alzheimer's and Parkinson's. Investigating these potential applications could open new avenues for therapeutic development.

In conclusion, 4-Chloro - --- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- stands out as a promising compound in pharmaceutical chemistry due to its unique structural features and biological potential. Its role as an intermediate in drug synthesis and its potential applications in CNS disorders make it a subject of intense research interest. As scientific understanding advances, further exploration of this compound is expected to yield valuable insights into developing novel therapeutic agents.